calcium [2S-cis(2alpha,5alpha,6beta)]-bis[3,3-dimethyl-7-oxo-6-[(phenoxyacetyl)amino]-4-thia-1-azabi
calcium [2S-cis(2alpha,5alpha,6beta)]-bis[3,3-dimethyl-7-oxo-6-[(phenoxyacetyl)amino]-4-thia-1-azabi
Brand Name:
Vulcanchem
CAS No.:
147-48-8
VCID:
VC0086641
InChI:
InChI=1S/2C16H18N2O5S.Ca/c2*1-16(2)12(15(21)22)18-13(20)11(14(18)24-16)17-10(19)8-23-9-6-4-3-5-7-9;/h2*3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);/q;;+2/p-2/t2*11-,12+,14-;/m11./s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.[Ca+2]
Molecular Formula:
C32H34CaN4O10S2
Molecular Weight:
738.8 g/mol
calcium [2S-cis(2alpha,5alpha,6beta)]-bis[3,3-dimethyl-7-oxo-6-[(phenoxyacetyl)amino]-4-thia-1-azabi
CAS No.: 147-48-8
Main Products
VCID: VC0086641
Molecular Formula: C32H34CaN4O10S2
Molecular Weight: 738.8 g/mol
![calcium [2S-cis(2alpha,5alpha,6beta)]-bis[3,3-dimethyl-7-oxo-6-[(phenoxyacetyl)amino]-4-thia-1-azabi - 147-48-8](/images/no_structure.jpg)
| CAS No. | 147-48-8 |
|---|---|
| Product Name | calcium [2S-cis(2alpha,5alpha,6beta)]-bis[3,3-dimethyl-7-oxo-6-[(phenoxyacetyl)amino]-4-thia-1-azabi |
| Molecular Formula | C32H34CaN4O10S2 |
| Molecular Weight | 738.8 g/mol |
| IUPAC Name | calcium;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenoxyacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/2C16H18N2O5S.Ca/c2*1-16(2)12(15(21)22)18-13(20)11(14(18)24-16)17-10(19)8-23-9-6-4-3-5-7-9;/h2*3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);/q;;+2/p-2/t2*11-,12+,14-;/m11./s1 |
| Standard InChIKey | NPTZOUGIOYWQFI-ANPZCEIESA-L |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.[Ca+2] |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.[Ca+2] |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.[Ca+2] |
| Related CAS | 87-08-1 (Parent) |
| PubChem Compound | 164549 |
| Last Modified | Nov 11 2021 |
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